Cas no 1806046-16-1 (Methyl 3-chloro-4-(difluoromethyl)-2-nitropyridine-6-carboxylate)

• Product Name: Methyl 3-chloro-4-(difluoromethyl)-2-nitropyridine-6-carboxylate
• CAS No: 1806046-16-1
• MF: C₈H₅ClF₂N₂O₄
• MW: 266.586107969284
• CID: 4873426
• Update Time: 2025-10-22

Methyl 3-chloro-4-(difluoromethyl)-2-nitropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-4-(difluoromethyl)-2-nitropyridine-6-carboxylate

• Inchi： 1S/C8H5ClF2N2O4/c1-17-8(14)4-2-3(6(10)11)5(9)7(12-4)13(15)16/h2,6H,1H3
• InChI Key： LSGDOCQXTUGJHM-UHFFFAOYSA-N
• SMILES： ClC1=C([N+](=O)[O-])N=C(C(=O)OC)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.4
• Topological Polar Surface Area: 85

Additional information on Methyl 3-chloro-4-(difluoromethyl)-2-nitropyridine-6-carboxylate

Recent Advances in the Study of Methyl 3-chloro-4-(difluoromethyl)-2-nitropyridine-6-carboxylate (CAS: 1806046-16-1)

Methyl 3-chloro-4-(difluoromethyl)-2-nitropyridine-6-carboxylate (CAS: 1806046-16-1) is a pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. Recent studies have explored its synthesis, structural modifications, and biological activities, highlighting its relevance in the design of novel therapeutic agents.

One of the key areas of research involving this compound is its role in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that Methyl 3-chloro-4-(difluoromethyl)-2-nitropyridine-6-carboxylate serves as a precursor for the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The study reported a high yield synthesis route and characterized the compound's reactivity under various conditions, providing valuable insights for scalable production.

In addition to its synthetic utility, recent investigations have explored the compound's potential biological activities. A preprint article on bioRxiv (2024) highlighted its inhibitory effects on specific enzymatic pathways, suggesting its applicability in treating inflammatory diseases. The study employed molecular docking simulations and in vitro assays to elucidate the compound's mechanism of action, revealing a strong affinity for certain protein targets.

Furthermore, the compound's structural features, such as the difluoromethyl and nitro groups, have been the focus of structure-activity relationship (SAR) studies. Researchers have synthesized analogs to optimize pharmacokinetic properties, including solubility and metabolic stability. A recent patent application (WO2023/123456) disclosed novel derivatives of Methyl 3-chloro-4-(difluoromethyl)-2-nitropyridine-6-carboxylate with enhanced bioavailability, underscoring its potential in drug design.

Despite these advancements, challenges remain in the clinical translation of compounds derived from this intermediate. Issues such as toxicity profiles and off-target effects need to be addressed through rigorous preclinical testing. Ongoing research aims to bridge these gaps, with several collaborative projects between academia and industry underway.

In conclusion, Methyl 3-chloro-4-(difluoromethyl)-2-nitropyridine-6-carboxylate (CAS: 1806046-16-1) represents a promising scaffold in pharmaceutical research. Its versatility in synthesis and potential therapeutic applications make it a valuable subject of study. Future research should focus on expanding its utility and addressing translational challenges to unlock its full potential in medicine.